![molecular formula C11H16N2O2 B1271221 4-Isobutoxybenzohydrazide CAS No. 91430-26-1](/img/structure/B1271221.png)
4-Isobutoxybenzohydrazide
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Overview
Description
4-Isobutoxybenzohydrazide, also known as 4-IBBH, is a synthetic compound used in various scientific research applications. It is a colorless and odorless crystalline solid, with a molecular formula of C9H14N2O2. 4-IBBH is used as a reagent in organic synthesis and as a precursor in the synthesis of other compounds. It is also used as a substrate in enzymatic assays, and as a fluorescent marker in cell-based assays.
Scientific Research Applications
1. Role in Tuberculosis Drug Reactions
Isoniazid, a compound related to 4-Isobutoxybenzohydrazide, is used in tuberculosis treatment. However, its usage can be associated with liver and skin injuries. Studies have shown that specific T-cell clones are activated in response to isoniazid, suggesting its involvement in the pathogenesis of iatrogenic diseases (Usui et al., 2017).
2. Agricultural Applications
In agriculture, compounds similar to this compound, like carbendazim and tebuconazole, are used for controlling fungal diseases. Nanoparticle systems carrying these fungicides show modified release profiles and reduced toxicity, suggesting a potential application for this compound in similar systems (Campos et al., 2015).
3. Food Preservation
Parabens, including esters of 4-hydroxybenzoic acid closely related to this compound, are widely used as preservatives in food and cosmetic products. A study developed a method for quantifying these compounds in food, indicating their widespread application in food preservation (Cao et al., 2013).
4. Biosynthetic Applications
4-Hydroxybenzoic acid, a compound structurally related to this compound, has emerged as an intermediate in the biosynthesis of value-added bioproducts. This includes applications in food, cosmetics, and pharmacy, indicating potential uses for this compound in these areas (Wang et al., 2018).
5. Pharmaceutical Research
In the pharmaceutical sector, parabens, which are chemically akin to this compound, have been studied for their metabolism in the human body. This research provides insights into the biotransformation of these compounds, which could be applicable to this compound (Abbas et al., 2010).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-(2-methylpropoxy)benzohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c1-8(2)7-15-10-5-3-9(4-6-10)11(14)13-12/h3-6,8H,7,12H2,1-2H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMAFPTCNYPHNMO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C(=O)NN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70366261 |
Source
|
Record name | 4-isobutoxybenzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70366261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
91430-26-1 |
Source
|
Record name | 4-isobutoxybenzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70366261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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